Tellurium124
CAS No.: 14390-72-8
Cat. No.: VC0228312
Molecular Formula: Ga2MgO4
Molecular Weight: 0
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 14390-72-8 |
---|---|
Molecular Formula | Ga2MgO4 |
Molecular Weight | 0 |
Introduction
Fundamental Properties and Characteristics
Physical and Nuclear Properties
Tellurium-124 is one of eight naturally occurring isotopes of tellurium, with specific properties that distinguish it from other isotopes in the series.
Table 1: Physical and Nuclear Properties of Tellurium-124
Property | Value |
---|---|
Atomic Number (Z) | 52 |
Mass Number (A) | 124 |
Neutron Number (N) | 72 |
Natural Abundance | 4.74(14)% |
Atomic Mass | 123.9028180(18) Da |
Nuclear Spin | 0 |
Half-life | Stable |
Crystal Structure | Hexagonal |
Melting Point | 722.66 K (449.51°C) |
Boiling Point | 1261 K (988°C) |
Tellurium-124 has a nuclear spin of 0, which indicates it has no magnetic moment . This stable isotope shares many physical properties with elemental tellurium, which is a silvery metalloid element belonging to group 16 (chalcogens) of the periodic table . The element itself has a melting point of 449.51°C and a boiling point of 988°C, with a density of approximately 6.237 g/cm³ at 20°C . These properties are critical considerations when developing target materials for radioisotope production.
Isotopic Context
Tellurium has an interesting isotopic profile with eight naturally occurring isotopes, six of which are considered stable (including tellurium-124), while tellurium-123 and tellurium-128 have extremely long half-lives.
Table 2: Natural Tellurium Isotopes
Isotope | Atomic Mass (u) | Natural Abundance (%) | Nuclear Spin | Half-life |
---|---|---|---|---|
¹²⁰Te | 119.904048(21) | 0.09(1) | 0 | Stable |
¹²²Te | 121.903050(3) | 2.55(12) | 0 | Stable |
¹²³Te | 122.9042710(22) | 0.89(3) | 1/2 | 9.2×10¹⁶ years |
¹²⁴Te | 123.9028180(18) | 4.74(14) | 0 | Stable |
¹²⁵Te | 124.9044285(25) | 7.07(15) | 1/2 | Stable |
¹²⁶Te | 125.9033095(25) | 18.84(25) | 0 | Stable |
¹²⁸Te | 127.904463(4) | 31.74(8) | 0 | 7.7(4)×10²⁴ years |
¹³⁰Te | 129.906229(5) | 34.08(62) | 0 | 0.79×10²¹ years |
Tellurium-124 exists within a complex network of isotonic and isobaric relationships. It is isotonic (same neutron number N = 72) with nuclei ranging from zirconium-112 to dyspium-138, and isobaric (same nucleon number A = 124) with elements from ruthenium to neodymium . The direct parent isotopes of tellurium-124 are antimony-124 (¹²⁴Sb) and iodine-124 (¹²⁴I) .
Applications in Medical Science
Production of Iodine Radioisotopes
The primary application of tellurium-124 is as a target material for the production of medically relevant radioisotopes, particularly iodine-124 and iodine-123.
Iodine-124 Production
Iodine-124 (half-life = 4.18 days) is a positron-emitting radionuclide used in positron emission tomography (PET) imaging, particularly for thyroid cancer diagnosis and treatment planning. The production of iodine-124 from tellurium-124 typically involves the ¹²⁴Te(p,n)¹²⁴I nuclear reaction in a cyclotron .
Iodine-124 has dual energy emission characteristics: beta radiation emissions of 1532 keV (11%) and 2135 keV (11%), and gamma emissions of 511 keV (46%), 603 keV (61%), and 1691 keV (11%) . The gamma constant is 2.05×10⁻⁴ mSv/hr per MBq at 1.0 meter distance. The physical half-life of 4.18 days makes it particularly valuable for applications requiring longer observation periods compared to shorter-lived PET isotopes .
The excitation function for the production of iodine-124 from deuterons on tellurium-124 has been measured over the energy interval of 7.5 to 23.6 MeV . For the proton-induced reaction ¹²⁴Te(p,n)¹²⁴I, the cross-section peaks at around 10-11 MeV with a value of approximately 300 mb, whereas at 18 MeV, it is about three times lower . This information is crucial for optimizing production parameters.
Iodine-123 Production
Tellurium-124 is also used in the production of iodine-123, which is employed in thyroid imaging. This radioisotope can be produced through the ¹²⁴Te(d,3n)¹²³I nuclear reaction . Iodine-123 has more favorable decay characteristics for diagnostic imaging compared to iodine-131, making it a preferred choice for certain applications.
Target Preparation and Optimization
The preparation of tellurium-124 targets for radioisotope production requires specialized techniques to ensure high yield and purity of the resulting radioisotopes.
Tellurium-124 targets are typically prepared in one of two forms:
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Elemental tellurium (¹²⁴Te)
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Tellurium dioxide (¹²⁴TeO₂)
The choice depends on the specific application and production method, with tellurium dioxide often preferred due to its superior thermal characteristics . A common preparation method involves creating a mixture of ¹²⁴TeO₂ and Al₂O₃ (5-7% by weight) that is melted onto a platinum disc. The aluminum oxide serves two purposes: enhancing adhesion of TeO₂ to the target disc and producing a glassy solid matrix that improves the material's structure .
The process typically follows these steps:
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Annealing at 450°C to convert any TeO₃ to TeO₂
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Increasing temperature to the melting point of tellurium dioxide (733°C)
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Maintaining for 10-20 minutes
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Cooling slowly to form a glassy layer
Radioisotope Separation and Recovery
Dry Distillation Process
After irradiation, the separation of produced radioisotopes from the tellurium-124 target material is typically performed using dry distillation. This process involves:
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Heating the irradiated target in a quartz tube to approximately 750°C
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Flowing a carrier gas (typically air) through the tube at approximately 100 ml/min
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Trapping the released iodine in a solution of NaOH, where it forms sodium iodide (NaI)
This separation method allows for the recovery of the expensive enriched tellurium-124 material, which can be reused for multiple irradiations. Each dry distillation process typically removes only about 2.5-4 mg of material from the target disc .
Production Efficiency
Recent studies have combined Monte Carlo simulations with experimental approaches to optimize the production of iodine-124 from tellurium-124 targets. The experimental efficiency for natural tellurium targets has been reported to exceed 41%, with an average thick target yield of 1.32 MBq/μAh (megabecquerels per microampere-hour) .
For enriched targets, computer modeling using Geant4 toolkit and SRIM/TRIM (Stopping and Range of Ions in Matter) programs has been employed to predict nuclear parameters and optimize target thickness, beam energy, and current parameters . These optimization efforts are particularly important given the high cost of enriched tellurium-124 material.
Astrophysical Significance
S-Process Studies
Tellurium-124, along with tellurium-122 and tellurium-123, provides a unique opportunity to investigate s-process (slow neutron capture process) systematics in stellar nucleosynthesis . These three s-only isotopes offer insights into:
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The 'local approximation' in s-process nucleosynthesis
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Estimation of temperature and neutron density during helium burning in red giant stars
Current Research and Future Directions
Production Optimization
Current research focuses on optimizing the production methods for iodine-124 using tellurium-124 targets. These efforts include:
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Developing standardized high-current solid tellurium-124 targets for cyclotron production
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Improving target recovery and recycling techniques
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Enhancing radiochemical purity of the final product
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Reducing production costs
The combination of Monte Carlo simulations and experimental approaches has proven valuable in optimizing the methodology, particularly for expensive enriched tellurium-124 targets .
Analytical Methods
Advances in analytical techniques have also improved the characterization of tellurium-containing compounds. A method for quantitative tellurium measurement in tellurium-containing organic compounds using microwave plasma-atomic emission spectrometry has been developed, offering relative errors of only 1-5% . Such analytical advances support both fundamental research and applied work with tellurium-124.
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